Hexadecane, 6,11-dipentyl-

• CAS RN: 15874-03-0
• Molecular Formula: C26H54
• Molecular Weight: 366.7 g/mol
• IUPAC Name: 6,11-dipentylhexadecane
• InChI: InChI=1S/C26H54/c1-5-9-13-19-25(20-14-10-6-2)23-17-18-24-26(21-15-11-7-3)22-16-12-8-4/h25-26H,5-24H2,1-4H3
• InChI Key: PNYSRXNTUVFUNI-UHFFFAOYSA-N
• SMILES: CCCCCC(CCCCC)CCCCC(CCCCC)CCCCC
• synonyms: 6,11-Dipentylhexadecane

Description

Hexadecane, 6,11-dipentyl- is a long-chain alkane that has been widely used in scientific research for its unique properties. This compound is synthesized through several methods and has been found to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of hexadecane, 6,11-dipentyl- is not fully understood. However, it is believed to interact with cell membranes and affect their fluidity. This interaction can lead to changes in cellular processes and functions.
Biochemical and Physiological Effects:
Hexadecane, 6,11-dipentyl- has been found to have various biochemical and physiological effects. It has been shown to have antimicrobial properties, inhibiting the growth of bacteria and fungi. It has also been found to have anti-inflammatory properties, reducing inflammation in animal models. Additionally, hexadecane, 6,11-dipentyl- has been shown to have an effect on lipid metabolism, altering the levels of cholesterol and triglycerides in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using hexadecane, 6,11-dipentyl- in lab experiments is its availability and low cost. It is also relatively stable and can be stored for long periods of time. However, one limitation is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of hexadecane, 6,11-dipentyl-. One direction is the development of new methods of synthesis that are more efficient and environmentally friendly. Another direction is the study of its potential use in drug delivery systems. Additionally, further research is needed to fully understand its mechanism of action and its potential use in various biomedical applications.
In conclusion, hexadecane, 6,11-dipentyl- is a unique compound that has been widely used in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various biomedical applications.

Synthesis Methods

Hexadecane, 6,11-dipentyl- can be synthesized through several methods, including the reaction of 1-bromohexadecane with pentyl magnesium bromide and the reaction of 6-bromo-1-hexanol with pentyl magnesium bromide. However, the most common method of synthesis is the reaction of 1-bromohexadecane with 5-pentyl-1,3-dioxane in the presence of potassium tert-butoxide.

Scientific Research Applications

Hexadecane, 6,11-dipentyl- has been used in various scientific research applications. It has been found to have antifouling properties, making it useful in the development of marine coatings. It has also been used in the synthesis of surfactants and lubricants. Additionally, hexadecane, 6,11-dipentyl- has been used as a model compound in the study of hydrophobic interactions and as a reference compound in gas chromatography.